Cas no 1564948-84-0 (2-(4-chlorophenyl)-3-methoxypropan-1-amine)

• Product Name: 2-(4-chlorophenyl)-3-methoxypropan-1-amine
• CAS No: 1564948-84-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 4606400
• PubChem ID: 84116590
• Update Time: 2025-08-04

2-(4-chlorophenyl)-3-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3-methoxypropan-1-amine
• Benzeneethanamine, 4-chloro-β-(methoxymethyl)-

• Inchi： 1S/C10H14ClNO/c1-13-7-9(6-12)8-2-4-10(11)5-3-8/h2-5,9H,6-7,12H2,1H3
• InChI Key： VBVWPVNCCBHELE-UHFFFAOYSA-N
• SMILES： C(N)C(C1=CC=C(Cl)C=C1)COC

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-chlorophenyl)-3-methoxypropan-1-amine

Research Brief on 2-(4-chlorophenyl)-3-methoxypropan-1-amine (CAS: 1564948-84-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(4-chlorophenyl)-3-methoxypropan-1-amine (CAS: 1564948-84-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This β-amino ether derivative, characterized by its chlorophenyl and methoxypropylamine moieties, has shown promising pharmacological properties that warrant further investigation. Recent studies have focused on its potential as a scaffold for central nervous system (CNS) active compounds, particularly in the modulation of neurotransmitter systems.

Structural analysis reveals that the compound's unique configuration allows for selective interactions with various biological targets. The 4-chlorophenyl group contributes to enhanced lipophilicity and potential receptor binding affinity, while the methoxypropylamine moiety may influence the compound's pharmacokinetic properties. Recent molecular docking studies suggest possible interactions with monoamine transporters and receptors, though the exact mechanism of action remains under investigation.

In synthetic chemistry developments, novel routes to 2-(4-chlorophenyl)-3-methoxypropan-1-amine have been reported with improved yields and purity. A 2023 study demonstrated an efficient asymmetric synthesis method using chiral auxiliaries, achieving enantiomeric excess >95%. This advancement is particularly significant as stereochemistry plays a crucial role in the compound's biological activity, with preliminary data indicating marked differences in potency between enantiomers.

Pharmacological screening has revealed several interesting properties of this compound. In vitro studies show moderate affinity for serotonin and norepinephrine transporters (SERT and NET), with IC50 values in the low micromolar range. Animal behavioral studies suggest potential anxiolytic-like effects at specific doses, though without the sedative side effects commonly associated with benzodiazepines. These findings position the compound as a potential lead for developing novel psychotherapeutic agents.

Recent toxicological evaluations indicate that 2-(4-chlorophenyl)-3-methoxypropan-1-amine exhibits a favorable safety profile in acute toxicity studies, with no observed adverse effects at therapeutic dose ranges. Metabolic studies using liver microsomes show primarily O-demethylation as the major metabolic pathway, producing a potentially active metabolite that may contribute to the overall pharmacological effects.

Future research directions for this compound include comprehensive structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as investigations into its potential applications in neurodegenerative disorders. The compound's unique chemical structure and preliminary biological data suggest it may serve as a valuable tool compound for studying neurotransmitter systems and as a starting point for drug discovery efforts targeting CNS disorders.